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Compound of Interest

Compound Name: Rimsulfuron

Cat. No.: B132091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of rimsulfuron for

selective weed management in turfgrass environments. This document details the herbicide's

mode of action, summarizes efficacy and turfgrass tolerance data from various studies, and

provides detailed protocols for conducting herbicide evaluation trials.

Introduction
Rimsulfuron is a selective, post-emergence and pre-emergence sulfonylurea herbicide.[1][2]

[3] It is utilized in turfgrass management to control a variety of annual and perennial grasses

and broadleaf weeds.[3] Its selectivity allows for the removal of undesirable weeds from

established warm-season turfgrasses such as Bermudagrass, centipedegrass, and

zoysiagrass.[4][5] Rimsulfuron is absorbed through both the foliage and roots of the plant and

is translocated to the meristematic tissues where it inhibits growth.[4]

Mode of Action
Rimsulfuron's primary mode of action is the inhibition of the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[6][7] This enzyme is crucial for the

biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine.[7] By blocking

the function of ALS, rimsulfuron halts protein synthesis and cell division in susceptible plants,

leading to a cessation of growth and eventual death.[3] Symptoms of rimsulfuron activity, such
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as chlorosis and necrosis, typically appear within 5-7 days of application, though complete

control may take 1-3 weeks.[2][8]
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Figure 1: Rimsulfuron's inhibition of the Acetolactate Synthase (ALS) enzyme.

Data Presentation
The following tables summarize quantitative data on the efficacy of rimsulfuron for the control

of various weed species and its tolerance on different turfgrass species.

Weed Control Efficacy
Table 1: Efficacy of Rimsulfuron on Common Turfgrass Weeds

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.solutionsstores.com/rimsulfuron-25-df
https://irp.cdn-website.com/b0039e96/files/uploaded/Rimsulfuron%2025%20wdg%20May%2023%202019Eng%20L.pdf
https://www.benchchem.com/product/b132091?utm_src=pdf-body-img
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Weed Turfgrass
Application
Rate (oz/acre)

Control (%) Notes

Johnsongrass

(Sorghum

halepense)

Orchard

(simulated turf

conditions)

2 40-50
Early March

application.[9]

Johnsongrass

(Sorghum

halepense)

Orchard

(simulated turf

conditions)

4 up to 90

Early March

application; more

effective than 2

oz/A rate.[9]

Annual

Bluegrass (Poa

annua)

Bermudagrass 0.5 - 2.0 >90
Applied post-

emergence.[10]

Annual

Bluegrass (Poa

annua)

Tall Fescue

(carbon-seeded)
Not specified <30 (alone)

Pre-emergence

application.[11]

Annual

Bluegrass (Poa

annua)

Tall Fescue

(carbon-seeded)

Not specified

(with pronamide)
75

Pre-emergence

tank mix.[11]

Ryegrass spp.
Warm-season

turf
0.5 - 2.0 >90

Little Barley
Warm-season

turf
0.5 - 2.0 High

Rough Bluegrass
Warm-season

turf
0.5 - 2.0 High

Common

Chickweed

Warm-season

turf
0.5 - 2.0 >90

Shepherd's

Purse

Warm-season

turf
0.5 - 2.0 High

Henbit
Warm-season

turf
0.5 - 2.0 High
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Cutleaf Evening

Primrose

Warm-season

turf
0.5 - 2.0 High

Spotted Spurge
Warm-season

turf
0.5 - 2.0 >90

Field Bindweed

(Convolvulus

arvensis)

Maize 0.02 kg a.i./ha 0-33 [12]

Redroot Pigweed

(Amaranthus

retroflexus)

Maize 0.02 kg a.i./ha Low [12]

Guineagrass Corn 10-20 g/ha >70 [13]

Sedges Corn 10-20 g/ha >80 [13]

Note: Efficacy can be influenced by weed size at application, environmental conditions, and the

use of adjuvants.[4]

Turfgrass Tolerance
Table 2: Tolerance of Warm-Season Turfgrass to Rimsulfuron Applications
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Turfgrass Species Cultivar(s)
Application Rate
(oz/acre)

Injury Rating/Notes

Bermudagrass Tifway 1.0 - 2.0

Temporary growth

suppression and slight

yellowing for ~7 days.

Zoysiagrass
Emerald, Zenith,

Meyer
1.0 - 2.0

Tolerance similar to

Bermudagrass.

Zoysiagrass 'Zeon'
Not specified (with

metsulfuron)

Injury exceeded 25%.

[14]

Centipedegrass Multiple 0.5 - 1.0

Moderate tolerance;

lower rates

recommended for

repeat applications.

Injury potential rated

as "Medium".

St. Augustinegrass Not specified Not specified

Not labeled for use;

testing on a small

area is recommended.

[15]

Injury ratings are often based on a 1-9 scale, where 1 is complete turf death and 9 is no injury.

An acceptable level of injury is typically ≤20%.[1][16]

Experimental Protocols
The following sections detail standardized protocols for conducting herbicide efficacy and

turfgrass tolerance trials.

Experimental Design and Setup
A randomized complete block design with three to four replications is standard for turfgrass

herbicide trials.[17] This design helps to minimize the effects of environmental variability across

the study area.
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Plot Size: Experimental units are typically 5 ft x 5 ft or similar dimensions.[17]

Site Selection: Choose a site with a uniform stand of the desired turfgrass species and a

consistent population of the target weed(s).[17]

Turfgrass Maintenance: Maintain the trial area according to standard practices for the

specific turfgrass, including mowing height, irrigation, and fertilization, unless these are

variables in the study.[17]

Treatments: Include a non-treated control for comparison. For crop tolerance assessment, it

is recommended to include a treatment at twice the proposed label rate.[18]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.iastatedigitalpress.com/farmreports/article/464/galley/344/view/
https://www.iastatedigitalpress.com/farmreports/article/464/galley/344/view/
https://www.iastatedigitalpress.com/farmreports/article/464/galley/344/view/
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2FCollection%2FH113-3-10E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trial Initiation

Site Selection &
Plot Layout

Pre-Application Data Collection
(Weed Counts, Turf Quality)

Herbicide Application

Post-Application Data Collection
(Weed Control, Turf Injury Ratings)

Data Analysis

Conclusion

Click to download full resolution via product page

Figure 2: Generalized workflow for a turfgrass herbicide efficacy trial.

Herbicide Application
Equipment: Apply treatments using a CO2-pressurized backpack sprayer with appropriate

nozzles (e.g., TeeJet 8004XR) calibrated to deliver a consistent volume, typically 2 gallons of

water carrier per 1,000 ft².[17]
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Adjuvants: For post-emergence applications of rimsulfuron, a non-ionic surfactant should

be included in the spray solution as per the product label.[5]

Timing: Apply post-emergence treatments when weeds are young and actively growing for

optimal efficacy.[4] For pre-emergence applications, rainfall or irrigation of at least 0.5 inches

is necessary within 2-3 weeks to activate the herbicide in the soil.[4]

Data Collection
4.3.1 Weed Efficacy Assessment

Visual Ratings: Weed control is commonly assessed visually on a scale of 0 to 100%, where

0% represents no control and 100% represents complete death of the weed species.[19]

Weed Counts: For more quantitative data, conduct weed counts within a specified area (e.g.,

a 400 cm² quadrat) randomly placed in each plot.[19]

4.3.2 Turfgrass Tolerance Assessment

Visual Injury Ratings: Turfgrass injury (phytotoxicity) is typically rated on a 1 to 9 scale,

where 1 indicates dead turf and 9 indicates no injury. A rating of 6 or higher is generally

considered acceptable.[16] Some studies may use a 0 to 100% injury scale, where 0% is no

injury and 100% is complete death.

Turfgrass Quality and Color: These parameters are also rated on a 1 to 9 scale, with 1 being

the poorest quality/color and 9 being the best.[19]

4.3.3 Data Collection Schedule

Assessments should be made at regular intervals after application. For post-emergence trials,

typical evaluation timings are 3, 7, 14, and 28 days after treatment.[17] For trials evaluating

residual pre-emergence activity, longer-term assessments at 1, 3, and 6 months may be

necessary.[18]

Data Analysis
Analyze data using appropriate statistical methods, such as Analysis of Variance (ANOVA),

with means separated using a test like Fisher's Least Significant Difference (LSD) at a
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specified level of probability (e.g., P ≤ 0.05).[17]

Application Notes and Considerations
Environmental Conditions: Rimsulfuron efficacy can be reduced when weeds are under

stress from drought or extreme temperatures.[4]

Rainfastness: For post-emergence applications, a rain-free period of at least 4 hours is

required for adequate absorption into the weed foliage.[4]

Tank Mixtures: Rimsulfuron can be tank-mixed with other herbicides to broaden the

spectrum of controlled weeds. Always consult the labels of all tank-mix partners for

compatibility and use restrictions.[8]

Turfgrass Transition: The effects of rimsulfuron on warm-season turfgrasses during the

spring transition from dormancy have not been fully evaluated.[4]

Residential Use: Rimsulfuron is generally not labeled for use on residential lawns.[15]

Conclusion
Rimsulfuron is an effective tool for the selective removal of a range of grassy and broadleaf

weeds in certain warm-season turfgrasses. Its mode of action through the inhibition of the ALS

enzyme provides a targeted approach to weed management. Researchers and turfgrass

professionals should consider the specific turfgrass species and cultivars, target weed species,

and environmental conditions when developing weed management programs utilizing

rimsulfuron. The protocols outlined in this document provide a framework for conducting

rigorous scientific evaluations of rimsulfuron and other herbicides in turfgrass systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.iastatedigitalpress.com/farmreports/article/464/galley/344/view/
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.greenleafturfsolutions.com/images/Products/Weed%20Control/Label_SDSw/Rimsulfuron_25_DF_Label1e.pdf
https://www.greenleafturfsolutions.com/images/Products/Weed%20Control/Label_SDSw/Rimsulfuron_25_DF_Label1e.pdf
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://irp.cdn-website.com/b0039e96/files/uploaded/Rimsulfuron%2025%20wdg%20May%2023%202019Eng%20L.pdf
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.greenleafturfsolutions.com/images/Products/Weed%20Control/Label_SDSw/Rimsulfuron_25_DF_Label1e.pdf
https://www.benchchem.com/product/b132091?utm_src=pdf-body
http://www.peaceforageseed.ca/pdf/research_updates/3%20Weed%20Control%20&%20Herbicides/Guidelines%20for%20the%20conduct%20of%20chemical%20weed%20control%20trials%20in%20forage%20grasses%20grown%20for%20seed.pdf
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://www.benchchem.com/product/b132091?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ozbreed.com.au [ozbreed.com.au]

2. Rimsulfuron 25 DF [solutionsstores.com]

3. solutionsstores.com [solutionsstores.com]

4. greenleafturfsolutions.com [greenleafturfsolutions.com]

5. diypestcontrol.com [diypestcontrol.com]

6. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]

7. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]

8. irp.cdn-website.com [irp.cdn-website.com]

9. What pre-emergent activity does rimsulfuron have on established johnsongrass? | UC
Weed Science (weed control, management, ecology, and minutia) [ucanr.edu]

10. extension.arizona.edu [extension.arizona.edu]

11. agsci.oregonstate.edu [agsci.oregonstate.edu]

12. dergipark.org.tr [dergipark.org.tr]

13. biblio.iita.org [biblio.iita.org]

14. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

15. peaceforageseed.ca [peaceforageseed.ca]

16. horticulture.uark.edu [horticulture.uark.edu]

17. Making sure you're not a bot! [iastatedigitalpress.com]

18. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

19. umass.edu [umass.edu]

To cite this document: BenchChem. [Rimsulfuron in Turfgrass Management: A Guide to
Selective Weed Removal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132091#rimsulfuron-use-in-turfgrass-management-
for-selective-weed-removal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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